![molecular formula C2H5NNbO4 B8235707 Ammonium niobate(V) oxalate hydrate](/img/structure/B8235707.png)
Ammonium niobate(V) oxalate hydrate
Overview
Description
Ammonium niobate(V) oxalate hydrate is a useful research compound. Its molecular formula is C2H5NNbO4 and its molecular weight is 199.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalyst Preparation
Ammonium niobate(V) oxalate hydrate is used as a precursor for preparing Nb2O5/Al2O3 catalysts. These catalysts, prepared both from traditional niobium oxalate/oxalic acid solutions and niobium ammonium oxalate complex, demonstrate varied reducibility and influence on acid sites, impacting their catalytic properties (Mendes et al., 2003).
Aerosol Research
In aerosol research, this compound, among other oxalates, has been studied to determine the relative ionization efficiency of water in aerosol mass spectrometry. This research is crucial for understanding the water content in aerosol particles, which significantly affects their physical and chemical properties (Mensah et al., 2011).
Green and Sustainable Chemistry
Ammonium Niobium Oxalate (ANO) is recognized for its stability, affordability, water solubility, and underrepresentation in literature. It shows promise as a catalyst in green and sustainable chemistry, highlighting its potential in various chemical applications (Barros et al., 2021).
Nanoparticle Synthesis
This compound is utilized in synthesizing lithium niobate nanocrystals using a modified Pechini method. It acts as a source material for niobium, influencing the kinetics of nanopowder formation and allowing control over particle and crystallite sizes (Yerlikaya et al., 2016).
Thermal Decomposition Studies
The thermal decomposition of this compound has been extensively studied. The material undergoes a stepwise decomposition, releasing various gases and transitioning through different crystalline forms, providing insights into its thermal stability (Medeiros et al., 2006).
Co-Precipitation Techniques
This compound is used in co-precipitation techniques for preparing various ceramics, such as CaNb2O6, SrNb2O6, and BaNb2O6. These methods result in ceramics with notable dielectric properties and reduced sintering temperatures, demonstrating its utility in material science (Ravi et al., 2006; Ravi, 2005; Natarajan et al., 2005).
Photocatalysis
This compound has been used to prepare Nb2O5/SiO2 mesoporous monoliths, which exhibit significant photocatalytic properties. This application is important for environmental remediation and advanced material synthesis (Lima et al., 2019).
Chemical Synthesis
Ammonium niobium oxalate has been employed as an efficient catalyst in the synthesis of bis(indolyl)methanes, showcasing its utility in organic chemistry and green synthesis methods (Mendes et al., 2015).
properties
IUPAC Name |
azane;niobium;oxalic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2O4.H3N.Nb/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);1H3; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAZJNMAKNKFPKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)O)O.N.[Nb] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5NNbO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.